N-(5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl)-2,6-difluorobenzamide

• IUPAC Name: N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2,6-difluorobenzamide
• InChI: InChI=1S/C13H6BrF2N3O2S/c14-9-5-4-8(22-9)12-18-19-13(21-12)17-11(20)10-6(15)2-1-3-7(10)16/h1-5H,(H,17,19,20)
• InChI Key: PTLYWGHPPHQUCV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C(=O)NC2=NN=C(O2)C3=CC=C(S3)Br)F
• Molecular Formula: C13H6BrF2N3O2S
• Molecular Weight: 386.17 g/mol

Description

Thiophene and its substituted derivatives are a very important class of heterocyclic compounds which show interesting applications in the field of medicinal chemistry. They have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science.

Synthesis Analysis

A mixture of 5-(5-bromothiophen-2-yl)-1,3,4-oxadiazole-2-thiol, 4-bromobenzyl bromide, and anhydrous potassium carbonate, in N,N-dimethylformamide, was stirred at room temperature for 12 hours. Water was then gradually added, and the mixture was stirred for a further 10 minutes and allowed to stand for 1 hour.

Chemical Reactions Analysis

Porphyrins, which possess high electric conductivity, were used as a catalyst for several reactions, e.g., hydrogen evolution reactions.

Physical And Chemical Properties Analysis

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It has the molecular mass of 84.14 g/mol, density is 1.051 g/ml, and Melting Point is -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Fluorescent Materials and Sensors

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Organic Electronics and Optoelectronics

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Polymer Chemistry and Materials Science

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Electrocatalysis and Energy Conversion

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Medicinal Chemistry and Drug Development

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Heteroarylation Reactions and Synthesis of Polyheteroaromatics

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Safety and Hazards

The safety and hazards of a specific compound depend on its structure and properties. For example, (5-BroMothiophen-2-yl)tributylstannane, a compound with a similar structure, should be handled with care. If inhaled, move the victim into fresh air. If not breathing, give artificial respiration and consult a doctor immediately.

Future Directions

The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists to synthesize and investigate new structural prototypes with more effective pharmacological activity.